Cas no 78468-46-9 (3,5-Octadiene-2-one)

• Product Name: 3,5-Octadiene-2-one
• CAS No: 78468-46-9
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 534435
• Update Time: 2023-08-03

3,5-Octadiene-2-one Chemical and Physical Properties

Names and Identifiers

• 3,5-Octadien-2-one, (3Z,5E)-
• octadien-2-one
• 3,5-octadiene-2-one
• Octa-3,5-dien-2-one
• LWRKMRFJEUFXIB-UHFFFAOYSA-N
• 3,5-Octadien-2-one, (E,Z)-
• 3,5-Octadien-2-one,(3E,5E)-
• 3,5-Octadiene-2-one

• Inchi： 1S/C8H12O/c1-3-4-5-6-7-8(2)9/h4-7H,3H2,1-2H3
• InChI Key： LWRKMRFJEUFXIB-UHFFFAOYSA-N
• SMILES： O=C(C)C=CC=CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds